3-[1-(4-{[(2,2-dimethylcyclopropyl)carbonyl]oxy}phenyl)-3-oxo-1,3-dihydro-2-benzofuran-1-yl]phenyl 2,2-dimethylcyclopropanecarboxylate

• IUPAC Name: [4-[1-[3-(2,2-dimethylcyclopropanecarbonyl)oxyphenyl]-3-oxo-2-benzofuran-1-yl]phenyl] 2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C32H30O6/c1-30(2)17-25(30)28(34)36-21-14-12-19(13-15-21)32(24-11-6-5-10-23(24)27(33)38-32)20-8-7-9-22(16-20)37-29(35)26-18-31(26,3)4/h5-16,25-26H,17-18H2,1-4H3
• InChI Key: HDIHBUZDYSPHDE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1C(=O)OC2=CC=C(C=C2)C3(C4=CC=CC=C4C(=O)O3)C5=CC(=CC=C5)OC(=O)C6CC6(C)C)C
• Molecular Formula: C32H30O6
• Molecular Weight: 510.6 g/mol

Description

• This compound belongs to a class of chemicals with intricate structures involving benzofuran and cyclopropane derivatives.

Synthesis Analysis

• Synthesis involves oxidative cyclizations and intramolecular reactions. Manganese(III) acetate and other catalysts play a role in these processes. Some synthesis methods focus on benzofuran derivatives using specific starting materials and catalysts (Yılmaz, Uzunalioğlu, & Pekel, 2005), (Kobayashi, Kuroda, & Shigemura, 2015).

Molecular Structure Analysis

• The molecular structure often features specific angles and bond lengths, indicating significant conjugation and interaction between different molecular fragments. X-ray crystallography is commonly used to determine these structures (Zhao et al., 2010).

Chemical Reactions and Properties

• These compounds undergo various reactions, including cyclopropanation, oxidation, and others. Specific catalysts like palladium complexes and transition metal compounds are used to facilitate these reactions (Miki et al., 2004).

Physical Properties Analysis

• The physical properties, such as melting points, solubility, and crystal structure, are influenced by the molecular arrangement and intermolecular interactions. These properties are often characterized using various spectroscopic methods and crystallography (Choi, Seo, Son, & Lee, 2007).

Chemical Properties Analysis

• The chemical properties, including reactivity, stability, and potential for various chemical transformations, are determined by the functional groups present and the overall molecular structure. Studies often focus on specific reactions these compounds can undergo, such as radical scavenging and benzannulation reactions (Then et al., 2017).

Scientific Research Applications

Synthetic Methodologies

Research on manganese(III) acetate-based oxidative cyclizations of 3-oxopropanenitriles with conjugated alkenes has led to the synthesis of 4,5-dihydrofuran-3-carbonitriles containing heterocycles. These methodologies are significant for constructing complex organic molecules, which could potentially include compounds similar to the one mentioned (Yılmaz, Uzunalioğlu, & Pekel, 2005).

Catalysis and Reaction Mechanisms

The study of palladium complexes in the methoxycarbonylation of alkynes has highlighted the selective formation of unsaturated esters or cascade reactions leading to α,ω-diesters. Such catalytic processes are crucial for the functionalization of molecules, possibly including the synthesis of complex esters like the compound (Núñez Magro et al., 2010).

Heterocyclic Compound Synthesis

Research involving the transformation of 1,1-dialkoxycarronyl-2-(1,3-butadienyl)cyclopropanes into 2-ethenyl-3-cyclopentenes showcases the diversity of reactions cyclopropane derivatives can undergo. These transformations are relevant for the synthesis of heterocyclic compounds, which may include benzofuran derivatives akin to the core structure of the compound (Miura, Fugami, Oshima, & Utimoto, 1988).